Cas no 2172441-20-0 (3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde)

• Product Name: 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde
• CAS No: 2172441-20-0
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 5750539
• PubChem ID: 165521274
• Update Time: 2025-06-14

3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde
• 2172441-20-0
• EN300-1293049

• Inchi： 1S/C11H10N4O/c16-6-9-3-4-12-5-10(9)15-7-13-11(14-15)8-1-2-8/h3-8H,1-2H2
• InChI Key： MDGCQNDNKHQVGJ-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=CC=1N1C=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 214.08546096g/mol
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.7Ų

Additional information on 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde

Comprehensive Overview of 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde (CAS No. 2172441-20-0)

The compound 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde (CAS No. 2172441-20-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a cyclopropyl-substituted 1,2,4-triazole ring linked to a pyridine-4-carbaldehyde moiety, makes it a versatile building block for synthesizing novel pharmaceuticals and functional materials. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold or ligand for metal-organic frameworks (MOFs), aligning with current trends in targeted drug discovery and green chemistry.

In recent years, the demand for heterocyclic compounds like 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde has surged due to their role in developing COVID-19 therapeutics and anticancer agents. The 1,2,4-triazole fragment is known for its bioisosteric properties, often mimicking amide bonds to enhance metabolic stability—a hot topic in AI-driven drug design discussions. Meanwhile, the pyridine-carbaldehyde group offers reactive sites for click chemistry, a technique frequently searched in connection with bioconjugation and nanotechnology applications.

Synthetic routes to this compound typically involve cycloaddition reactions or cross-coupling methodologies, reflecting the pharmaceutical industry's shift toward atom-economical processes. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity, while computational studies (DFT calculations) predict its electronic properties—a subject trending in computational chemistry forums. The compound's logP value and hydrogen bonding capacity are critical parameters for researchers optimizing blood-brain barrier permeability in CNS drug development.

Beyond pharmaceuticals, CAS 2172441-20-0 shows promise in organic electronics, where its conjugated system could contribute to light-emitting diodes (OLEDs)—a sector experiencing rapid growth due to demands for flexible displays. Environmental scientists also explore derivatives of this compound as photocatalysts for CO2 reduction, tying into global conversations about carbon-neutral technologies. These multidisciplinary applications make it a recurring subject in patent literature and grant-funded research worldwide.

Quality control of 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)pyridine-4-carbaldehyde requires strict monitoring of residual solvents and isomeric purity, addressing the pharmaceutical industry's emphasis on ICH guidelines. Stability studies under various pH conditions and thermal stress are frequently documented, responding to regulatory requirements for preclinical candidates. The compound's crystallinity and polymorph screening data are equally valuable for formulation scientists working on bioavailability enhancement strategies.

As interest grows in fragment-based drug discovery (FBDD), this molecule's molecular weight (263.26 g/mol) and hydrogen bond acceptors/donors position it as an ideal fragment library component. Its structure-activity relationship (SAR) studies often appear alongside discussions of allosteric modulation—a trending concept in GPCR research. Furthermore, the compound's metal-coordinating ability makes it relevant to catalysis research, particularly in asymmetric synthesis methodologies gaining traction in fine chemical production.